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Compound of Interest

Compound Name: 3-Bromopyridine 1-oxide

Cat. No.: B014649 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromopyridine 1-oxide is a highly functionalized heterocyclic compound that has emerged

as a pivotal building block in contemporary organic synthesis. Its unique electronic properties,

stemming from the interplay between the electron-withdrawing bromine atom and the activating

N-oxide group, render it a versatile substrate for a multitude of chemical transformations. This

guide provides a comprehensive overview of its synthesis, reactivity, and application, with a

focus on its utility in constructing complex molecular architectures relevant to the

pharmaceutical and agrochemical industries. The strategic positioning of the bromo and N-

oxide functionalities allows for selective manipulation, making it an invaluable tool for

introducing the pyridyl moiety into target molecules.

Physicochemical Properties
A summary of the key physical and chemical properties of 3-bromopyridine 1-oxide is

presented below.
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Property Value Reference

CAS Number 2402-97-3

Molecular Formula C₅H₄BrNO

Molecular Weight 174.00 g/mol

Appearance Yellow to brown solid/liquid

Melting Point 31-42 °C

Boiling Point 130°C / 2 mmHg

pKa (Predicted) 0.01 ± 0.10

Solubility
Soluble in water (50 g/L at

25°C), Methanol

Synthesis of 3-Bromopyridine 1-Oxide
The most common and direct method for the preparation of 3-bromopyridine 1-oxide is the N-

oxidation of commercially available 3-bromopyridine. This transformation is typically achieved

using oxidizing agents such as hydrogen peroxide in acetic acid or meta-chloroperoxybenzoic

acid (m-CPBA) in a chlorinated solvent.

To cite this document: BenchChem. [3-Bromopyridine 1-Oxide: A Versatile Building Block for
Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014649#3-bromopyridine-1-oxide-as-a-building-
block-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b014649?utm_src=pdf-body
https://www.benchchem.com/product/b014649?utm_src=pdf-body
https://www.benchchem.com/product/b014649#3-bromopyridine-1-oxide-as-a-building-block-in-synthesis
https://www.benchchem.com/product/b014649#3-bromopyridine-1-oxide-as-a-building-block-in-synthesis
https://www.benchchem.com/product/b014649#3-bromopyridine-1-oxide-as-a-building-block-in-synthesis
https://www.benchchem.com/product/b014649#3-bromopyridine-1-oxide-as-a-building-block-in-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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